o-tert-Butylstilbazolium betaine o-tert-Butylstilbazolium betaine
Brand Name: Vulcanchem
CAS No.: 153280-17-2
VCID: VC21130411
InChI: InChI=1S/C18H21NO/c1-18(2,3)16-13-15(7-8-17(16)20)6-5-14-9-11-19(4)12-10-14/h5-13H,1-4H3/b15-6+
SMILES: CC(C)(C)C1=CC(=CC=C2C=CN(C=C2)C)C=CC1=O
Molecular Formula: C18H21NO
Molecular Weight: 267.4 g/mol

o-tert-Butylstilbazolium betaine

CAS No.: 153280-17-2

Cat. No.: VC21130411

Molecular Formula: C18H21NO

Molecular Weight: 267.4 g/mol

* For research use only. Not for human or veterinary use.

o-tert-Butylstilbazolium betaine - 153280-17-2

Specification

CAS No. 153280-17-2
Molecular Formula C18H21NO
Molecular Weight 267.4 g/mol
IUPAC Name (4E)-2-tert-butyl-4-[2-(1-methylpyridin-4-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
Standard InChI InChI=1S/C18H21NO/c1-18(2,3)16-13-15(7-8-17(16)20)6-5-14-9-11-19(4)12-10-14/h5-13H,1-4H3/b15-6+
Standard InChI Key PNRLDHBQABKNSE-GIDUJCDVSA-N
Isomeric SMILES CC(C)(C)C1=C/C(=C/C=C2C=CN(C=C2)C)/C=CC1=O
SMILES CC(C)(C)C1=CC(=CC=C2C=CN(C=C2)C)C=CC1=O
Canonical SMILES CC(C)(C)C1=CC(=CC=C2C=CN(C=C2)C)C=CC1=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator